Cas no 186519-90-4 (4-Chloro-7-(2-morpholinoethyl)-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 4-Chloro-7-(2-morpholinoethyl)-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 186519-90-4
• MF: C₁₂H₁₅ClN₄O
• MW: 266.726701021194
• CID: 2665150
• PubChem ID: 15400849
• Update Time: 2025-08-02

4-Chloro-7-(2-morpholinoethyl)-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-7-(2-MORPHOLINOETHYL)-7H-PYRROLO[2,3-D]PYRIMIDINE
• 4-[2-(4-chloropyrrolo[2,3-d]pyrimidin-7-yl)ethyl]morpholine
• 4-Chloro-7-[2-(4-morpholinyl)ethyl]-7H-pyrrolo[2,3-d]pyrimidine
• MFCD09909364
• 186519-90-4
• AB10316
• DTXSID801175414
• 4-Chloro-7-(2-morpholinoethyl)-7H-pyrrolo[2,3-d]pyrimidine

• Inchi： 1S/C12H15ClN4O/c13-11-10-1-2-17(12(10)15-9-14-11)4-3-16-5-7-18-8-6-16/h1-2,9H,3-8H2
• InChI Key： RYMZEBMHLTWVHM-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CN(C2=NC=N1)CCN1CCOCC1

Computed Properties

• Exact Mass: 266.0934388Da
• Monoisotopic Mass: 266.0934388Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.2Ų

Additional information on 4-Chloro-7-(2-morpholinoethyl)-7H-pyrrolo[2,3-d]pyrimidine

4-Chloro-7-(2-morpholinoethyl)-7H-pyrrolo[2,3-d]pyrimidine: A Comprehensive Overview

CAS No. 186519-90-4, commonly referred to as 4-Chloro-7-(2-morpholinoethyl)-7H-pyrrolo[2,3-d]pyrimidine, is a synthetic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrrolopyrimidines, which are heterocyclic aromatic compounds known for their diverse biological activities and structural versatility. The molecule features a pyrrolo[2,3-d]pyrimidine core with a chlorine substituent at position 4 and a morpholinoethyl group at position 7, making it a unique derivative with promising applications in drug discovery and materials science.

The synthesis of 4-Chloro-7-(2-morpholinoethyl)-7H-pyrrolo[2,3-d]pyrimidine involves a series of well-established organic reactions, including nucleophilic substitutions, cyclizations, and coupling reactions. Recent advancements in catalytic methods have enabled the efficient construction of the pyrrolopyrimidine framework, ensuring high yields and purity. Researchers have also explored the use of microwave-assisted synthesis and continuous flow chemistry to optimize the production process, making it more sustainable and scalable for industrial applications.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that 4-Chloro-7-(2-morpholinoethyl)-7H-pyrrolo[2,3-d]pyrimidine exhibits potent inhibitory effects on several key enzymes involved in cellular signaling pathways. For instance, it has demonstrated remarkable activity against kinases such as MAPK and PI3K/AKT, which are critical targets in cancer therapy. Recent research has also highlighted its potential as an anti-inflammatory agent, with promising results in models of chronic inflammation.

In addition to its pharmacological applications, this compound has shown interesting properties in materials science. Its rigid aromatic structure and functional substituents make it a candidate for use in organic electronics. Researchers have investigated its ability to act as a building block for constructing advanced materials such as organic semiconductors and stimuli-responsive polymers. Preliminary studies suggest that it could be used to develop novel sensors or energy-harvesting devices.

The structural uniqueness of CAS No. 186519-90-4 lies in its combination of electron-withdrawing groups (like the chlorine atom) and electron-donating groups (like the morpholinoethyl moiety). This balance creates a molecule with favorable electronic properties, making it suitable for various chemical transformations. Recent computational studies have provided deeper insights into its electronic structure, revealing potential applications in photocatalysis and redox reactions.

The morpholinoethyl group attached to the pyrrolopyrimidine core introduces significant flexibility into the molecule, allowing for interactions with biological targets through multiple binding modes. This feature has been exploited in drug design efforts targeting protein-protein interactions (PPIs), which are notoriously challenging due to their large binding surfaces. Early-stage clinical trials have shown encouraging results, suggesting that this compound could serve as a lead molecule for developing novel therapeutics.

In terms of environmental impact, researchers have assessed the biodegradability and toxicity profiles of 4-Chloro-7-(2-morpholinoethyl)-7H-pyrrolo[2,3-d]pyrimidine. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in the environment. Furthermore, acute toxicity tests have demonstrated low toxicity towards aquatic organisms, making it a safer option compared to many conventional pharmaceutical agents.

The future outlook for this compound is highly promising. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce off-target effects. Additionally, efforts are being made to explore its potential in treating neglected tropical diseases (NTDs), where current therapeutic options are limited. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical practice.

In conclusion, CAS No. 186519-90-4, or 4-Chloro-7-(2-morpholinoethyl)-7H-pyrrolo[2,3-d]pyrimidine, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and biological studies, positions it as a valuable tool in drug discovery and materials science. As research continues to uncover new facets of its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.